Cas no 535920-98-0 (Varenicline Carbamoyl b-D-Glucuronide)

• Product Name: Varenicline Carbamoyl b-D-Glucuronide
• CAS No: 535920-98-0
• MF: C₂₀H₂₁N₃O₈
• MW: 431.396045446396
• MDL: MFCD21363195
• CID: 938778
• PubChem ID: 10288027
• Update Time: 2025-04-19

Varenicline Carbamoyl b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Varenicline Carbamoyl β-D-Glucuronide
• Varenicline Carbamoy
• VARENICLINE CARBAMOYL ß-D-GLUCURONIDE
• 535920-98-0
• AKOS030212843
• 3,4,5-trihydroxy-6-(5,8,14-triazatetracyclo[10.3.1.02,11.04,9]hexadeca-2,4,6,8,10-pentaene-14-carbonyloxy)oxane-2-carboxylic acid
• Varenicline carbamoyl beta-D-glucuronide
• VARENICLINE CARBAMOYL B-D-GLUCURONIDE
• Varenicline Carbamoyl b-D-Glucuronide

• MDL： MFCD21363195
• Inchi： 1S/C20H21N3O8/c24-14-15(25)17(18(27)28)30-19(16(14)26)31-20(29)23-6-8-3-9(7-23)11-5-13-12(4-10(8)11)21-1-2-22-13/h1-2,4-5,8-9,14-17,19,24-26H,3,6-7H2,(H,27,28)
• InChI Key： FXQDTLDLQVLSRG-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C(=O)O)O1)O)O)O)C(N1CC2C3=CC4C(C=C3C(C1)C2)=NC=CN=4)=O

Computed Properties

• Exact Mass: 431.13300
• Monoisotopic Mass: 431.13286464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Melting Point: 181-183°C (dec.)
• PSA: 162.54000
• LogP: -0.51700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives